Cas no 75987-26-7 (4-(3-Pyridinylmethyl)benzoic acid)
75987-26-7 structure
Product Name:4-(3-Pyridinylmethyl)benzoic acid
CAS No:75987-26-7
MF:C13H11NO2
MW:213.231943368912
CID:2691018
PubChem ID:12882194
Update Time:2025-04-21
4-(3-Pyridinylmethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 75987-26-7
- SCHEMBL11067952
- 4-(3-Pyridinylmethyl)benzoic acid
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- Inchi: 1S/C13H11NO2/c15-13(16)12-5-3-10(4-6-12)8-11-2-1-7-14-9-11/h1-7,9H,8H2,(H,15,16)
- InChI Key: GMFMAZJGUAHDRD-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)CC1C=NC=CC=1)=O
Computed Properties
- Exact Mass: 213.078978594Da
- Monoisotopic Mass: 213.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 50.2Ų
4-(3-Pyridinylmethyl)benzoic acid Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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